First total synthesis of (−)- and (+)-6-O-desmethylantofine†

Organic & Biomolecular Chemistry Pub Date: 2010-11-04 DOI: 10.1039/C0OB00287A

Abstract

The first total synthesis of (−)-6-O-desmethylantofine (A) and its unnatural enantiomer (+)-6-O-desmethylantofine (B) is described. The synthetic route is efficient and practical with easily available glutamic acid dimethyl ester hydrochloride as the chiral material under mild conditions.

Graphical abstract: First total synthesis of (−)- and (+)-6-O-desmethylantofine
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